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Compound Name: o-Aminoazotoluene

CAS No.: 61550-68-3

Cat. No.: B7855489

Get Quote

Introduction: The Context of o-Aminoazotoluene
o-Aminoazotoluene (AAT), also known as C.I. Solvent Yellow 3, is a synthetic azo dye

intermediate and a primary aromatic amine (PAA).[1][2][3] Its significance in modern analytical

science stems not from its direct use in consumer products, but from its status as a regulated

analyte. Certain azo dyes, widely used in textiles, leather, plastics, and paper products, can

undergo reductive cleavage of their azo bonds (-N=N-) to release the constituent aromatic

amines.[4][5] Since AAT is classified as a substance reasonably anticipated to be a human

carcinogen by the National Toxicology Program (NTP) and a Group 2B carcinogen by the

International Agency for Research on Cancer (IARC), its presence in consumer goods is strictly

monitored.[1][4][6][7]

This application note provides a comprehensive guide for researchers, analytical chemists, and

quality control professionals on the proper use of o-Aminoazotoluene as an analytical

reference standard. The focus is on ensuring accurate and reproducible quantification in

various matrices through validated protocols, with an emphasis on the causality behind

experimental choices and uncompromising safety standards.
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Physicochemical and Toxicological Profile
A thorough understanding of the reference standard's properties is fundamental to its correct

application.

Physicochemical Data
The key properties of o-Aminoazotoluene are summarized below. This data is critical for

selecting appropriate solvents for standard preparation and understanding its behavior in

analytical systems.

Property Value Source(s)

CAS Number 97-56-3 [2][3][6]

IUPAC Name
2-methyl-4-[(2-

methylphenyl)diazenyl]aniline
[8][9]

Molecular Formula C₁₄H₁₅N₃ [2][8]

Molecular Weight 225.29 g/mol [2][10]

Appearance

Reddish-brown to golden

crystals or orange powder.[6]

[7][10][11]

[6][7][10][11]

Melting Point 101-102 °C [2][4][12]

Solubility

Practically insoluble in water;

Soluble in ethanol, ether,

chloroform, acetone, toluene,

and cellosolve.[2][6][7][12][13]

[2][6][7][12][13]

λmax 491 nm [12]

Safety and Toxicology
WARNING: o-Aminoazotoluene is a potential carcinogen and may cause an allergic skin

reaction.[1][14][15][16] All handling must be performed with appropriate personal protective

equipment (PPE) and engineering controls.
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Hazard Classification: Carcinogenicity, Category 1B (H350: May cause cancer); Skin

Sensitization, Category 1 (H317: May cause an allergic skin reaction).[14][15][16]

Handling: All work, including weighing and solution preparation, must be conducted in a

certified chemical fume hood to prevent inhalation of dust.[10] Use non-sparking tools and

avoid dust formation.[15]

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses with side shields.[14][15]

Disposal: Dispose of all AAT-contaminated waste (including unused solutions, pipette tips,

and vials) as hazardous chemical waste in accordance with local, state, and federal

regulations.[16]

Protocol: Preparation of Analytical Standards
The accuracy of any quantitative analysis is contingent upon the precise preparation of

calibration standards. This protocol outlines the steps for creating stock and working standard

solutions of AAT.

Rationale for Solvent Selection
Given AAT's poor aqueous solubility, an organic solvent is required.[6][7] For chromatographic

applications such as HPLC or GC, the solvent must be compatible with the analytical system.

Methanol and acetonitrile are excellent choices as they readily dissolve AAT and are common

mobile phase constituents in reverse-phase liquid chromatography.[17] This protocol will use

HPLC-grade acetonitrile.

Workflow for Standard Preparation
The following diagram illustrates the logical flow from the neat reference material to the final

working standards used for calibration.
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Standard Preparation Workflow

1. Weigh AAT Standard
(Analytical Balance, in Fume Hood)

2. Quantitatively Transfer to
Volumetric Flask

3. Add Acetonitrile (approx. 70% vol)

4. Sonicate to Ensure
Complete Dissolution

5. Dilute to Final Volume
with Acetonitrile

Primary Stock Solution
(e.g., 1000 µg/mL)

6. Perform Serial Dilutions

Working Standards
(e.g., 0.01 - 1.0 µg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing AAT stock and working standards.
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Step-by-Step Protocol for Stock Solution (1000 µg/mL)
Preparation: Place a 100 mL Class A amber volumetric flask, a small glass weighing funnel,

and the AAT reference standard container in a chemical fume hood. Allow the standard to

equilibrate to room temperature before opening.

Weighing: Accurately weigh approximately 100 mg of the o-Aminoazotoluene analytical

standard onto weighing paper or directly into the weighing funnel using a calibrated

analytical balance. Record the exact weight to four decimal places (e.g., 0.1000 g).

Transfer: Quantitatively transfer the weighed AAT powder into the 100 mL volumetric flask.

Use the weighing funnel to avoid loss of material. Rinse the funnel several times with small

volumes of HPLC-grade acetonitrile, collecting the rinsate in the flask.

Dissolution: Fill the flask approximately 70% full with acetonitrile. Swirl gently to dissolve the

bulk of the material.

Sonication: Place the flask in a sonicator bath for 5-10 minutes to ensure complete

dissolution. The causality here is critical: sonication provides the energy to break up any

small agglomerates, ensuring a truly homogenous solution.

Dilution to Volume: After the solution has returned to room temperature, carefully add

acetonitrile to the calibration mark on the neck of the flask. Use a dropper for the final

additions to avoid overshooting the mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed.

Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap.

Store refrigerated (2-8 °C). The label should include the compound name, concentration,

solvent, preparation date, and analyst's initials.

Preparation of Working Standards
Working standards for building a calibration curve are prepared by serially diluting the stock

solution. For example, to prepare a 10 µg/mL intermediate standard, transfer 1 mL of the 1000

µg/mL stock solution into a 100 mL volumetric flask and dilute to the mark with acetonitrile.
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Repeat this process to create a range of standards (e.g., 0.01, 0.05, 0.1, 0.25, 0.5, 1.0 µg/mL)

that bracket the expected concentration of AAT in the samples.

Analytical Methodology: Quantification by LC-
MS/MS
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly

selective and sensitive technique for quantifying AAT, especially in complex matrices like textile

or plastic extracts.[4][18] It offers superior performance over traditional GC-MS methods for

many polar aromatic amines by avoiding complex derivatization steps.[19]

Overall Analytical Workflow

General Analytical Workflow

Sample Preparation
(e.g., Reductive Cleavage of Azo Dye)

Liquid-Liquid or Solid Phase
Extraction (SPE)

LC-MS/MS Analysis

System Suitability Check Calibration Curve Analysis Sample Quantification

Data Review & Reporting

Click to download full resolution via product page
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Caption: High-level workflow from sample preparation to final report.

Recommended LC-MS/MS Parameters
The following parameters serve as a robust starting point for method development.

Optimization is recommended based on the specific instrument and matrix.
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Parameter Recommended Condition Rationale

LC Column
C18 Reverse-Phase, e.g., 100

x 2.1 mm, 1.8 µm

Provides good retention and

peak shape for aromatic

amines.

Mobile Phase A Water + 0.1% Formic Acid

Acid modifier promotes

protonation for positive ion

ESI.

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

Common organic solvent for

reverse-phase LC.

Gradient
Start at 10% B, ramp to 95% B

over 5 min, hold 2 min

A gradient is necessary to

elute the analyte and clean the

column.

Flow Rate 0.3 mL/min
Appropriate for a 2.1 mm ID

column.

Injection Volume 5 µL
Balances sensitivity with

potential matrix effects.

Column Temp. 40 °C
Improves peak shape and

reduces viscosity.

Ionization Mode
Electrospray Ionization,

Positive (ESI+)

The amine group on AAT is

readily protonated.

MS Analysis
Multiple Reaction Monitoring

(MRM)

Provides maximum selectivity

and sensitivity by monitoring

specific precursor-to-product

ion transitions.

MRM Transitions

Q1 (Precursor): 226.1 m/z

([M+H]⁺) Q3 (Product 1 -

Quantifier): 121.1 m/z Q3

(Product 2 - Qualifier): 107.1

m/z

These transitions are

characteristic of AAT

fragmentation and provide

confident identification and

quantification.[19]

Protocol for Analysis and Quality Control
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A self-validating protocol ensures the trustworthiness of the results generated.

System Equilibration: Before analysis, purge the LC pumps and equilibrate the column with

the initial mobile phase conditions for at least 15-20 minutes or until a stable baseline is

achieved.

System Suitability Test (SST): Inject a mid-level concentration standard (e.g., 0.25 µg/mL)

five or six times.

Acceptance Criteria: The relative standard deviation (%RSD) for peak area and retention

time should be <15%. This step is non-negotiable as it validates that the instrument is

performing precisely before committing to a full analytical run.

Calibration Curve: Inject the working standards in order of increasing concentration, from the

solvent blank to the highest standard.

Acceptance Criteria: The calibration curve should have a coefficient of determination (R²)

of ≥ 0.995.

Sample Analysis: Inject the prepared sample extracts. It is good practice to intersperse

quality control (QC) samples and solvent blanks throughout the sequence (e.g., after every

10 sample injections) to monitor for instrument drift or carryover.

Data Processing: Integrate the peaks for the AAT quantifier ion (226.1 -> 121.1 m/z). Use the

linear regression equation from the calibration curve to calculate the concentration of AAT in

the sample extracts. Confirm the identity of the analyte by verifying the presence of the

qualifier ion (226.1 -> 107.1 m/z) and ensuring the ion ratio matches that of the authentic

standard.

Conclusion
The use of o-Aminoazotoluene as an analytical reference standard is essential for regulatory

compliance and consumer safety in industries that utilize azo dyes. Its carcinogenic nature

demands meticulous handling and adherence to strict safety protocols. By employing the

scientifically sound procedures for standard preparation and LC-MS/MS analysis outlined in

this note, laboratories can achieve accurate, reproducible, and defensible results for the

quantification of this critical analyte.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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